Cas no 845872-30-2 (2-Methyl-1,3-benzoxazole-5-boronic Acid, pinacol ester)

2-Methyl-1,3-benzoxazole-5-boronic Acid, pinacol ester structure

845872-30-2 structure

Product Name:2-Methyl-1,3-benzoxazole-5-boronic Acid, pinacol ester

CAS No:845872-30-2

MF:C₁₄H₁₈BNO₃

MW:259.108623981476

MDL:MFCD13181970

CID:828087

PubChem ID:18450649

Update Time:2024-12-09

2-Methyl-1,3-benzoxazole-5-boronic Acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

- 2-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]oxazole
- 2-METHYLBENZOXAZOLE-5-BORONIC ACID, PINACOL ESTER
- 2-Methyl-1,3-benzoxazole-5-boronic acid,pinacol ester
- 2-Methylbenzooxazole-5-boronic acid,pinacol ester
- B-4966
- 2-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoxazole (ACI)
- 2-Methyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)benzoxazole
- 2-Methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazole
- 2-Methylbenzooxazole-5-boronic acid pinacol ester
- 2-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]oxazole, AldrichCPR
- BPSCJKYJEQQDQN-UHFFFAOYSA-N
- SY129998
- Z1316877192
- EN300-97689
- 2-Methylbenzoxazole-5-boronic acid, pinacol ester, AldrichCPR
- AB66697
- 2-METHYLBENZOOXAZOLE-5-BORONIC ACID, PINACOL ESTER
- CS-0096025
- DB-093847
- DTXSID30593915
- 845872-30-2
- 2-Methylbenzoxazole-5-boronic Acid Pinacol Ester
- XH0325
- 2-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazole
- AKOS015960205
- SCHEMBL3534341
- AC6909
- MFCD13181970
- 2-Methyl-1,3-benzoxazole-5-boronic Acid, pinacol ester
- MDL： MFCD13181970
- Inchi： 1S/C14H18BNO3/c1-9-16-11-8-10(6-7-12(11)17-9)15-18-13(2,3)14(4,5)19-15/h6-8H,1-5H3
- InChI Key： BPSCJKYJEQQDQN-UHFFFAOYSA-N
- SMILES： N1C2C(=CC=C(B3OC(C)(C)C(C)(C)O3)C=2)OC=1C

Computed Properties

Exact Mass: 259.13800
Monoisotopic Mass: 259.1379736g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 345
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 44.5Å²

Experimental Properties

PSA: 44.49000
LogP: 2.43540

2-Methyl-1,3-benzoxazole-5-boronic Acid, pinacol ester Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H301-H319
Warning Statement： P301+P310-P305+P351+P338
Hazardous Material transportation number：UN 2811 6.1 / PGIII
WGK Germany：3
Hazard Category Code： 36
Safety Instruction： 26

2-Methyl-1,3-benzoxazole-5-boronic Acid, pinacol ester Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Methyl-1,3-benzoxazole-5-boronic Acid, pinacol ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X52365-100mg	2-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]oxazole	845872-30-2	97%	100mg	¥100.0	2024-07-18
TRC	B489520-50mg	2-Methyl-1,3-benzoxazole-5-boronic Acid, pinacol ester	845872-30-2		50mg	$ 50.00	2022-06-07
TRC	B489520-100mg	2-Methyl-1,3-benzoxazole-5-boronic Acid, pinacol ester	845872-30-2		100mg	$ 70.00	2022-06-07
TRC	B489520-500mg	2-Methyl-1,3-benzoxazole-5-boronic Acid, pinacol ester	845872-30-2		500mg	$ 250.00	2022-06-07
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD219240-100mg	2-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]oxazole	845872-30-2	97%	100mg	￥104.0	2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD219240-250mg	2-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]oxazole	845872-30-2	97%	250mg	￥180.0	2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD219240-1g	2-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]oxazole	845872-30-2	97%	1g	￥555.0	2024-04-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TR827-200mg	2-Methyl-1,3-benzoxazole-5-boronic Acid, pinacol ester	845872-30-2	97%	200mg	442.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TR827-50mg	2-Methyl-1,3-benzoxazole-5-boronic Acid, pinacol ester	845872-30-2	97%	50mg	209.0CNY	2021-08-04
Ambeed	A766178-100mg	2-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzo[d]oxazole	845872-30-2	97%	100mg	$28.0	2025-04-16

2-Methyl-1,3-benzoxazole-5-boronic Acid, pinacol ester Production Method

Production Method 1

5676-56-2

73183-34-3

845872-30-2

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: (SP-4-3)-rel-(Methanesulfonato-κO)[2′-[(R)-methylamino-κN][1,1′-biphenyl]-2-yl-κ… Solvents: 2-Methyltetrahydrofuran ; 24 h, 90 °C

Reference

A Monophosphine Ligand Derived from Anthracene Photodimer: Synthetic Applications for Palladium-Catalyzed Coupling Reactions

Wang, Xin; et al, Organic Letters, 2019, 21(20), 8158-8163

2-Methyl-1,3-benzoxazole-5-boronic Acid, pinacol ester Raw materials

2-Methyl-1,3-benzoxazole-5-boronic Acid, pinacol ester Preparation Products

2-Methyl-1,3-benzoxazole-5-boronic Acid, pinacol ester (845872-30-2)

2-Methyl-1,3-benzoxazole-5-boronic Acid, pinacol ester Suppliers

Amadis Chemical Company Limited

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(CAS:845872-30-2)2-Methyl-1,3-benzoxazole-5-boronic Acid, pinacol ester

Order Number:A914955

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 12:54

Price ($):371.0

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